Cas no 39979-92-5 (Hexane, 1-(chloromethoxy)-)

• Product Name: Hexane, 1-(chloromethoxy)-
• CAS No: 39979-92-5
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 291813
• PubChem ID: 12546512
• Update Time: 2025-04-19

Hexane, 1-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-(chloromethoxy)-
• 1-(chloromethoxy)hexane
• 39979-92-5
• chloromethyl-n-hexyl ether
• SCHEMBL5055385
• AKOS006383187
• MFCD19231953
• SY309298
• Chloromethylhexylether
• AGDIDCDJVCRQCJ-UHFFFAOYSA-N
• Chloromethyl hexyl ether
• DTXSID90502083

• Inchi： 1S/C7H15ClO/c1-2-3-4-5-6-9-7-8/h2-7H2,1H3
• InChI Key： AGDIDCDJVCRQCJ-UHFFFAOYSA-N
• SMILES： ClCOCCCCCC

Computed Properties

• Exact Mass: 150.08125
• Monoisotopic Mass: 150.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23